Cas no 75487-14-8 (Hexanoic acid, 3,5-dibromo-4-oxo-, ethyl ester)

• Product Name: Hexanoic acid, 3,5-dibromo-4-oxo-, ethyl ester
• CAS No: 75487-14-8
• MF: C₈H₁₂Br₂O₃
• MW: 315.98708152771
• CID: 539466
• PubChem ID: 71403766
• Update Time: 2025-04-19

Hexanoic acid, 3,5-dibromo-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3,5-dibromo-4-oxo-, ethyl ester
• ethyl 3,5-dibromo-4-oxohexanoate
• 75487-14-8
• DTXSID90824656

• Inchi： 1S/C8H12Br2O3/c1-3-13-7(11)4-6(10)8(12)5(2)9/h5-6H,3-4H2,1-2H3
• InChI Key： BFXPFGKKSZYSMR-UHFFFAOYSA-N
• SMILES： BrC(C(C(C)Br)=O)CC(=O)OCC

Computed Properties

• Exact Mass: 315.91327g/mol
• Monoisotopic Mass: 313.91532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų